Cas no 2172582-59-9 (1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide
• CAS No: 2172582-59-9
• MF: C₁₂H₁₂N₄O₂S
• MW: 276.314280509949
• CID: 6274025
• PubChem ID: 165860051
• Update Time: 2025-05-26

1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide
• 2172582-59-9
• EN300-1591203

• Inchi： 1S/C12H12N4O2S/c1-2-15-19(17,18)12-6-7-14-16(12)11-5-3-4-10(8-11)9-13/h3-8,15H,2H2,1H3
• InChI Key： QZECQLWKNHJPPP-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC=C(C#N)C=1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 276.06809681g/mol
• Monoisotopic Mass: 276.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.2Ų

Additional information on 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide

Research Brief on 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS: 2172582-59-9): Recent Advances and Applications

1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS: 2172582-59-9) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of targeted therapies for various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential clinical relevance.

The compound belongs to the pyrazole sulfonamide class, which is known for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Recent synthetic approaches have optimized the yield and purity of 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide, enabling more detailed pharmacological evaluations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity and purity, ensuring reliable data for subsequent studies.

In vitro and in vivo studies have demonstrated that 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide exhibits promising activity against specific molecular targets, such as kinases and enzymes involved in disease pathways. For instance, recent research has shown its inhibitory effects on protein kinases implicated in cancer cell proliferation, suggesting its potential as a novel anticancer agent. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability for further development.

One of the most notable findings is the compound's ability to modulate signaling pathways associated with inflammation and immune response. Preclinical models have indicated that 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide can reduce pro-inflammatory cytokine production, making it a candidate for treating inflammatory disorders. Furthermore, its low toxicity profile in animal models underscores its potential for safe therapeutic use, although further toxicological studies are warranted.

Despite these promising results, challenges remain in the development of 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide as a therapeutic agent. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(3-cyanophenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS: 2172582-59-9) represents a promising scaffold for drug development, with demonstrated biological activities and a favorable safety profile. Continued research into its mechanism of action and optimization of its pharmacological properties will be critical for realizing its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical treatments.